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Introduction
LAH5 is a synthetic, amphipathic cell-penetrating peptide (CPP) designed for the efficient

intracellular delivery of various molecular cargoes.[1][2][3][4][5] Its sequence, rich in lysine,

alanine, leucine, and histidine residues, allows it to interact with and traverse cell membranes.

[1][6] A key application of LAH5 is in the field of gene editing, where it has been shown to form

nanocomplexes with Cas9 ribonucleoprotein (RNP) to facilitate its delivery into cells for

targeted gene modification.[2][3][4][5][7][8] Proper preparation of LAH5 peptide stock solutions

is a critical first step to ensure experimental reproducibility and success. These application

notes provide detailed protocols for the solubilization, handling, and storage of LAH5 peptide.

Physicochemical Properties and Storage
Accurate characterization and proper storage of the LAH5 peptide are fundamental for

maintaining its integrity and functionality. The lyophilized powder is the most stable form for

long-term storage.

Table 1: Physicochemical Properties of LAH5 Peptide
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Property Value Reference

Sequence

Lys-Lys-Ala-Leu-Leu-Ala-Leu-

Ala-Leu-His-His-Leu-Ala-His-

Leu-Ala-His-His-Leu-Ala-Leu-

Ala-Leu-Lys-Lys-Ala

[1][6]

Molecular Weight 2803.44 g/mol [1][6]

Appearance White to off-white solid [1][6]

Purity >95% (Typically) Vendor Specific

Solubility (in vitro)
≥ 100 mg/mL in DMSO (35.67

mM)
[1][6]

Table 2: Recommended Storage Conditions

Form Temperature Duration Notes Reference

Lyophilized

Powder
-80°C Up to 2 years

Sealed container,

away from

moisture and

light.

[1][9]

-20°C Up to 1 year

Sealed container,

away from

moisture and

light.

[1][9]

Stock Solution

(in solvent)
-80°C Up to 6 months

Aliquoted to

avoid freeze-

thaw cycles.

[1][10]

-20°C Up to 1 month

Aliquoted to

avoid freeze-

thaw cycles.

[1][10]
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Protocol 1: General Handling of Lyophilized Peptide
To prevent degradation and ensure accurate weighing, proper handling of the lyophilized LAH5
peptide is essential.

Equilibration: Before opening, allow the vial of lyophilized LAH5 to equilibrate to room

temperature in a desiccator.[9] This prevents condensation from forming on the peptide, as it

can be hygroscopic.[9]

Weighing: Weigh the desired amount of peptide quickly in a clean environment.

Storage: Promptly reseal the vial and store the remaining lyophilized peptide at -20°C or

-80°C as recommended.[9][11]

Protocol 2: Preparation of High-Concentration Stock
Solution in DMSO
This protocol is suitable for preparing a concentrated stock of LAH5, leveraging its high

solubility in dimethyl sulfoxide (DMSO).

Reagent Preparation: Use a fresh, unopened bottle of anhydrous, sterile-filtered DMSO to

prepare the stock solution. Hygroscopic DMSO can negatively impact solubility.[1][6]

Calculation: Determine the volume of DMSO required to achieve the desired stock

concentration. (See Table 3 for examples).

Dissolution: Add the calculated volume of DMSO to the vial containing the pre-weighed

LAH5 peptide.

Mixing: Vortex or sonicate the solution gently until the peptide is completely dissolved.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the peptide, aliquot the

stock solution into smaller, single-use volumes in low-protein-binding microcentrifuge tubes.

[1][10]

Storage: Store the aliquots at -20°C or -80°C, protected from light.[1][10]

Table 3: Example Volumes for LAH5 Stock Solutions in DMSO
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Desired Concentration Mass of LAH5 Volume of DMSO to Add

10 mM 1 mg 35.67 µL

10 mM 5 mg 178.35 µL

20 mM 1 mg 17.84 µL

20 mM 5 mg 89.18 µL

35.67 mM (100 mg/mL) 10 mg 100 µL

*Calculations are based on a molecular weight of 2803.44 g/mol .

Protocol 3: Preparation of Aqueous Stock Solution for
Biological Experiments
For many cell-based assays, an aqueous-based stock solution is preferred. The following

protocol is based on methods used in recent gene-editing studies.[2][12]

Reagent Preparation: Prepare a 0.1% (v/v) acetic acid solution in nuclease-free water.

Sterile filter the solution.

Calculation: Determine the required volume of the 0.1% acetic acid solution to achieve the

desired final peptide concentration (e.g., 750 µM).[2][12]

Dissolution: Add the calculated volume of the acidic solution to the lyophilized LAH5 peptide.

Mixing: Gently vortex or pipette up and down to ensure the peptide is fully dissolved.

Aliquoting and Storage: Aliquot the solution into single-use volumes and store at -80°C for up

to 6 months.[1]

Visualized Workflows and Mechanisms
Peptide Handling and Stock Preparation Workflow
The following diagram outlines the critical steps from receiving the lyophilized peptide to

preparing a ready-to-use stock solution.
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Caption: Workflow for preparing LAH5 peptide stock solutions.
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LAH5-Mediated Cargo Delivery Mechanism
LAH5 facilitates the delivery of cargo, such as Cas9 RNP, by first forming a nanocomplex. This

complex interacts with the cell membrane and is internalized. The peptide's properties then aid

in endosomal escape, releasing the cargo into the cytoplasm.
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Click to download full resolution via product page

Caption: Mechanism of LAH5-mediated Cas9 RNP delivery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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